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Compound Name: BMS-191011

CAS No.: 202821-81-6

Cat. No.: B1667175

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing BMS-191011, a potent

opener of the large-conductance calcium-activated potassium (BK) channel, in preclinical

tinnitus research. The information is based on studies employing a salicylate-induced tinnitus

model in mice, a well-established method for inducing a temporary, phantom auditory

perception.

Introduction: The Role of BK Channels in Tinnitus
Tinnitus, the perception of sound without an external source, is often associated with an

imbalance between excitatory and inhibitory signals within the central auditory system (CAS),

leading to neuronal hyperexcitability.[1][2] The large-conductance, calcium-activated potassium

(BK) channel is a critical regulator of neuronal excitability.[1][3] By facilitating K+ currents, BK

channels contribute to the repolarization of neurons, thus acting as a brake on excessive firing.

[1][3]

BMS-191011 is a small molecule BK channel opener that has been investigated for its potential

to suppress the neural and behavioral signs of tinnitus.[1][3][4][5] The rationale is that by
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enhancing BK channel activity, BMS-191011 can counteract the CAS hyperactivity underlying

the tinnitus percept. Studies have shown that systemic administration of BMS-191011 can

reduce the behavioral manifestations of salicylate-induced tinnitus in mice.[1][3][4][5]

Mechanism of Action
Salicylate, the active metabolite of aspirin, is known to induce tinnitus.[6][7] This is associated

with increased neuronal activity in the central auditory system. BMS-191011 acts by positively

modulating BK channels. This action increases potassium ion (K+) efflux from neurons, leading

to hyperpolarization of the cell membrane and a reduction in neuronal firing rates. This is

thought to restore a more balanced level of activity in the auditory pathways, thereby reducing

the perception of tinnitus.[1][3][4]

Pathophysiology of Salicylate-Induced Tinnitus
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BMS-191011 Mechanism of Action in Tinnitus.

Quantitative Data Summary
The following tables summarize key quantitative data from studies using BMS-191011 in a

salicylate-induced tinnitus model.

Table 1: Compound and Model Parameters

Parameter Description Value / Details Citations

Compound BMS-191011

A 1,3,4 oxadiazole,
potent opener of
the large-
conductance Ca2+-
activated
potassium (BK)
channel.

[1][5]

Animal Model Young Adult CBA Mice
Common model for

auditory research.
[3][4]

Tinnitus Inducer
Sodium Salicylate

(SS)

250 mg/kg,

administered

intraperitoneally (i.p.).

[1][3][4][5]

| Vehicle Control | Sterile Saline | Used for control injections. |[6] |

Table 2: BMS-191011 Administration and Dosing
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Administration
Route

Dosage Timing Citations

Systemic
Not specified in
abstracts

Intraperitoneal
(i.p.), administered
1 hour prior to
behavioral
assessment and 2
hours after SS
administration.

[2][3][4][5]

| Local (Topical) | Not specified in abstracts | Applied directly to the inferior colliculus (IC)

following systemic SS administration. |[1][3][4][5] |

Table 3: Summary of Key Experimental Findings

Assessment Type Key Finding
Effect of BMS-
191011

Citations

Behavioral (Tinnitus)

Reduced gap-in-
noise startle
response,
indicative of
tinnitus.

Systemic BMS-
191011 treatment
reduced the
behavioral signs of
tinnitus.

[1][3][4][5]

Behavioral

(Hyperacusis)

Salicylate can also

induce hyperacusis.

Systemic BMS-

191011 did not reduce

behavioral

manifestations of

hyperacusis.

[1][3][4][5]

Neurophysiological

(ABR)

SS administration

increases auditory

brainstem response

(ABR) functions.

Systemic BMS-

191011 did not

influence SS-induced

increases in ABRs.

[1][3][4]

| Neurophysiological (IC) | SS administration suppresses spontaneous neural activity in the

inferior colliculus. | Local application of BMS-191011 to the IC reversed the SS-suppressed
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spontaneous activity. |[1][3][4][5][8] |

Experimental Protocols
Protocol 1: Induction of Tinnitus with Sodium Salicylate
(SS)
This protocol details the acute induction of tinnitus in mice using a single high dose of sodium

salicylate.

Materials:

Sodium Salicylate (SS) powder

Sterile 0.9% saline

Syringes and needles for intraperitoneal (i.p.) injection

Animal scale

Procedure:

Preparation of SS Solution: Dissolve sodium salicylate in sterile 0.9% saline to a final

concentration appropriate for delivering 250 mg/kg in a reasonable injection volume (e.g., 10

ml/kg). Ensure the solution is fully dissolved.[6]

Animal Handling: Acclimate young adult CBA mice to the laboratory environment and

handling procedures for at least one week prior to the experiment.[3]

Baseline Measurements: Conduct baseline behavioral and/or neurophysiological

assessments (e.g., Gap-Prepulse Inhibition of Acoustic Startle, Auditory Brainstem

Response) before any treatment to establish a stable baseline for each animal.[3][6]

Administration: Weigh each mouse to calculate the precise injection volume. Administer a

single i.p. injection of sodium salicylate at a dose of 250 mg/kg.[1][5] For control animals,

administer an equivalent volume of sterile saline.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36090293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9453485/
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2022.763855/full
https://www.researchgate.net/publication/362949810_Small_molecule_modulation_of_the_large-conductance_calcium-activated_potassium_channel_suppresses_salicylate-induced_tinnitus_in_mice
https://www.researchgate.net/figure/BMS-191011-treatment-reverses-spontaneous-activity-induced-by-sodium-salicylate-in-the_fig4_362949810
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Inducing_Tinnitus_in_Animal_Models_with_Sodium_Salicylate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9453485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9453485/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Inducing_Tinnitus_in_Animal_Models_with_Sodium_Salicylate.pdf
https://pubmed.ncbi.nlm.nih.gov/36090293/
https://www.researchgate.net/publication/362949810_Small_molecule_modulation_of_the_large-conductance_calcium-activated_potassium_channel_suppresses_salicylate-induced_tinnitus_in_mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tinnitus Onset: Tinnitus percepts are typically established within 2 hours following SS

administration.[2][5]

Protocol 2: Behavioral Assessment of Tinnitus (Gap-
Prepulse Inhibition of Acoustic Startle - GPIAS)
The GPIAS method is used to assess the presence of a tinnitus percept by measuring the

inhibition of the acoustic startle reflex.[9] A silent gap in a background noise preceding a loud

startling stimulus normally inhibits the startle reflex. It is hypothesized that a tinnitus percept

"fills in" this gap, reducing the inhibitory effect.[9][10]

Materials:

Startle response system (sound-attenuating chamber, loudspeaker, animal holder with a

motion sensor)

Software for stimulus control and data acquisition

Procedure:

Acclimation: Place the mouse in the startle response chamber and allow a 5-minute

acclimation period with background noise present.

Trial Types: The session should consist of randomly presented trials:

Startle-Only Trials: A loud startling stimulus (e.g., 50 ms broadband noise at 105-115 dB

SPL) is presented.[9]

Gap-Prepulse Trials: A silent gap (e.g., 50 ms) is embedded within a continuous

background noise (e.g., 65 dB SPL) immediately preceding the startling stimulus.[9] The

background noise should be presented at various frequency bands to probe the pitch of

the tinnitus (e.g., narrowband noise centered at 12, 16, 20 kHz).[2][4]

Experimental Timeline:

Baseline: Measure GPIAS before any drug administration.
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Tinnitus Induction: Administer SS (250 mg/kg, i.p.) and wait 2 hours.[2][5]

Treatment: Administer BMS-191011 or vehicle (i.p.) 1 hour before the GPIAS test.[2][5]

Post-Treatment Test: Perform the GPIAS test.

Data Analysis: Calculate the percent gap prepulse inhibition (%Gap PPI) for each frequency

band: %Gap PPI = 100 * [(Startle-Only Amplitude - Gap-Prepulse Amplitude) / Startle-Only

Amplitude] A significant decrease in %Gap PPI after SS treatment is indicative of tinnitus. A

reversal of this decrease after BMS-191011 treatment suggests the compound is effective.[2]

BMS-191011 Efficacy Testing Workflow

Start: Acclimate Animal

1. Baseline Assessment
(GPIAS / ABR)

2. Administer Sodium Salicylate (SS)
(250 mg/kg, i.p.)
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End
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General Experimental Workflow.
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Protocol 3: Neurophysiological Assessment
Neurophysiological recordings can provide objective correlates of tinnitus and the effects of

BMS-191011.

A. Auditory Brainstem Response (ABR): ABRs are used to assess the integrity and gain of the

early auditory pathway from the cochlear nerve to the brainstem.

Anesthesia: Anesthetize the mouse (e.g., with ketamine/xylazine).

Electrode Placement: Place subdermal needle electrodes at the vertex (active), below the

pinna of the test ear (reference), and in the hind leg (ground).

Stimuli: Present sound stimuli (e.g., tone pips at 12, 16, 20 kHz) at various intensities (e.g.,

65-115 dB SPL) via a calibrated speaker.[4]

Recording: Record and average the neural responses to many stimulus presentations.

Analysis: Analyze the amplitudes and latencies of the ABR waves (e.g., P1, P2, P4). An

increased P4/P1 amplitude ratio after SS administration is considered a neurophysiological

marker of tinnitus-related central gain enhancement.[8] The studies cited found that systemic

BMS-191011 did not alter these ABR changes.[3][4]

B. Spontaneous Activity in the Inferior Colliculus (IC): The IC is a key auditory midbrain

structure where hyperactivity is linked to tinnitus.

Procedure: Under anesthesia, perform a craniotomy to expose the IC.

Recording: Lower a multi-electrode array into the IC to record spontaneous (in the absence

of sound) and sound-evoked neural activity.

Timeline:

Record baseline spontaneous activity.

Administer SS (250 mg/kg, i.p.) and record changes in activity. Studies show SS

suppresses spontaneous activity in the IC.[4][8]
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Topically apply BMS-191011 directly onto the exposed IC.

Record post-treatment activity.

Analysis: Quantify the firing rates of individual neurons. Local BMS-191011 application was

shown to reverse the SS-induced suppression of spontaneous activity, suggesting a direct

modulatory role in the auditory midbrain.[1][3][4][8]

Systemic BMS-191011 Administration Local BMS-191011 Administration

Inferred Relationship

Systemic BMS-191011
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Auditory Brainstem Response (ABR)
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(to Inferior Colliculus)

Reverses SS-Suppressed
Spontaneous Activity in IC
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Systemic vs. Local Effects of BMS-191011.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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